4-(Benzenesulfonyl)-2-(4-methoxyphenyl)-5-(pyrrolidin-1-yl)-1,3-oxazole
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Description
4-(Benzenesulfonyl)-2-(4-methoxyphenyl)-5-(pyrrolidin-1-yl)-1,3-oxazole is a useful research compound. Its molecular formula is C20H20N2O4S and its molecular weight is 384.45. The purity is usually 95%.
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Scientific Research Applications
Synthetic Chemistry Applications
In synthetic chemistry, these compounds are often involved in the development of new synthetic methodologies and the synthesis of complex molecules. For example, the work by Kouakou et al. (2015) demonstrates the synthesis of 4-alkylsulfanyl-indazole derivatives using a catalytic system involving stannous chloride and alkanethiol, highlighting the versatility of sulfonamide groups in synthetic transformations (Kouakou et al., 2015).
Catalysis and Reactivity
Compounds featuring benzenesulfonyl groups and heterocyclic structures have been explored for their catalytic properties and reactivity. Alcaide et al. (2017) investigated the regiodivergent reactions of triazoles with functionalized allenes, demonstrating the influence of catalytic systems on the synthesis of complex heterocyclic compounds (Alcaide et al., 2017).
Coordination Chemistry and Metal Complexes
The interaction of sulfonamide-based ligands with metal ions has been a subject of interest in coordination chemistry. Pisano et al. (2013) explored the complex formation of tridentate ligands with vanadium, providing insights into the geometric and electronic properties of these complexes, which could be relevant for understanding the coordination behavior of similar sulfonamide-containing compounds (Pisano et al., 2013).
Properties
IUPAC Name |
4-(benzenesulfonyl)-2-(4-methoxyphenyl)-5-pyrrolidin-1-yl-1,3-oxazole |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C20H20N2O4S/c1-25-16-11-9-15(10-12-16)18-21-19(20(26-18)22-13-5-6-14-22)27(23,24)17-7-3-2-4-8-17/h2-4,7-12H,5-6,13-14H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUXWOFQWTZLVRJ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC(=C(O2)N3CCCC3)S(=O)(=O)C4=CC=CC=C4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O4S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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